
Comparative Transcriptome Analysis of
Pyraclostrobin Treatment in Plants: A Guide for

Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pyraclostrobin

Cat. No.: B128455 Get Quote

This guide provides a comparative overview of the transcriptomic and physiological effects of

pyraclostrobin on plants. While direct comparative transcriptome studies between

pyraclostrobin and other fungicides are limited in publicly available research, this document

synthesizes data from a detailed analysis of pyraclostrobin's impact on tomato (Solanum

lycopersicum L.) and contrasts these findings with the known effects of other widely used

fungicide classes, such as strobilurins (e.g., azoxystrobin) and triazoles. This guide is intended

for researchers, scientists, and professionals in drug development to facilitate an objective

comparison of pyraclostrobin's performance.

Pyraclostrobin: A Detailed Transcriptomic and
Physiological Profile in Tomato
A comprehensive study on tomato plants treated with pyraclostrobin revealed significant

changes in gene expression and overall plant physiology. The fungicide was shown to induce

positive physiological effects, moving beyond its primary role in pathogen control.

Quantitative Data Summary
The following tables summarize the key quantitative data from a comparative transcriptome

analysis of tomato leaves treated with pyraclostrobin versus a control group.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b128455?utm_src=pdf-interest
https://www.benchchem.com/product/b128455?utm_src=pdf-body
https://www.benchchem.com/product/b128455?utm_src=pdf-body
https://www.benchchem.com/product/b128455?utm_src=pdf-body
https://www.benchchem.com/product/b128455?utm_src=pdf-body
https://www.benchchem.com/product/b128455?utm_src=pdf-body
https://www.benchchem.com/product/b128455?utm_src=pdf-body
https://www.benchchem.com/product/b128455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Differentially Expressed Genes (DEGs) in Tomato Leaves After Pyraclostrobin
Treatment

Category Number of Genes

Upregulated Genes 1,952

Downregulated Genes 835

Table 2: Fold Change in Expression of Key Genes

Gene Pathway Fold Change

RBCs (Ribulose-bisphosphate

carboxylase small chain)
Photosynthesis 2.5-fold increase

GA20o (Gibberellin 20-

oxidase)
Gibberellic Acid Synthesis 3-fold increase

NR (Nitrate Reductase) Nitrogen Assimilation 1.4-fold increase

Table 3: Physiological and Biochemical Changes in Pyraclostrobin-Treated Tomato Plants
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Parameter Measurement Interval Fold Change vs. Control

Plant Height
15 Days After Application

(DAA)
1.6-fold increase

Number of Leaves 15 DAA 3.3-fold increase

Number of Flowers 15 DAA 2.8-fold increase

Total Protein Content 1 DAA 1.7-fold increase

4 DAA 1.4-fold increase

7 DAA 1.2-fold increase

10 DAA 1.2-fold increase

13 DAA 1.4-fold increase

Phenol Content 4 DAA 1.14-fold increase

7 DAA 1.5-fold increase

10 DAA 2.4-fold increase

13 DAA 1.5-fold increase

Nitrate Reductase Activity 1 DAA 2-fold increase

7 DAA 1.8-fold increase

10 DAA 1.5-fold increase

13 DAA 1.15-fold increase

Experimental Protocols
The following methodologies were employed in the transcriptome analysis of pyraclostrobin-

treated tomato plants:

Plant Material and Treatment: Tomato (Solanum lycopersicum L.) plants were grown under

standard field conditions. A group of plants was treated with a foliar spray of pyraclostrobin,

while a control group was left untreated.
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RNA Isolation and Library Preparation: Leaf samples were collected from both control and

treated plants 24 hours after application. Total RNA was isolated using the Trizol method.

The quality and quantity of RNA were assessed using gel electrophoresis and

spectrophotometry. Subsequently, cDNA libraries were prepared for sequencing.

Illumina Sequencing: Paired-end sequencing of the cDNA libraries was performed on the

Illumina HiSeq platform.

Data Analysis: The raw sequencing reads were pre-processed to ensure data quality. The

high-quality reads were then mapped to the tomato reference genome using the HISAT2

alignment tool. StringTie was used for transcript assembly and quantification. Differential

gene expression analysis was conducted using DESeq2 to identify genes that were

significantly upregulated or downregulated in the pyraclostrobin-treated plants compared to

the control.

Comparative Overview with Other Fungicides
While a direct side-by-side transcriptomic comparison with pyraclostrobin is not readily

available in the literature, the known physiological and molecular effects of other fungicide

classes provide a basis for a broader comparison.

Other Strobilurins (e.g., Azoxystrobin)
Azoxystrobin, another widely used strobilurin fungicide, shares the same mode of action as

pyraclostrobin by inhibiting mitochondrial respiration in fungi.[1][2] Like pyraclostrobin,

azoxystrobin has been reported to have positive physiological effects on plants, including:

Enhanced Photosynthesis: Both fungicides can increase chlorophyll content and promote

photosynthesis.[1][3]

Improved Nitrogen Assimilation: Azoxystrobin can also enhance nitrogen uptake and

metabolism.[1]

Stress Resistance: Both compounds have been shown to improve plant tolerance to various

stresses.[2][3]
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A key difference lies in their systemic properties; azoxystrobin is described as having stronger

systemic conductivity, allowing it to be absorbed by roots and translocated throughout the plant,

whereas pyraclostrobin has more localized penetration and diffusion.[1]

Triazole Fungicides
Triazoles represent a different class of fungicides that inhibit the biosynthesis of ergosterol, a

key component of fungal cell membranes.[4] Their effects on plant physiology are distinct from

strobilurins and primarily manifest as plant growth regulation.[5] Key effects of triazoles on

plants include:

Hormonal Balance Alteration: Triazoles are known to inhibit gibberellin synthesis, which can

lead to more compact plant growth. They can also increase the levels of abscisic acid (ABA)

and cytokinins.[5][6]

Photosynthesis and Stress Tolerance: Studies have shown that triazoles can enhance

photosynthetic ability and increase plant resistance to various stresses.[5]

Transcriptomic Changes: In a study on pea plants, triazole treatment led to the differential

expression of 55 genes, with upregulated genes being involved in processes like sulfate

assimilation and polysaccharide catabolism.[5]

In summary, while both strobilurins like pyraclostrobin and triazoles can enhance plant stress

tolerance, their primary modes of action on plant physiology differ significantly. Pyraclostrobin
appears to promote growth through enhanced photosynthesis and nitrogen assimilation, while

triazoles primarily act as growth regulators by altering hormonal balance.

Signaling Pathways and Experimental Workflows
The following diagrams, generated using Graphviz, illustrate key signaling pathways affected

by pyraclostrobin and a generalized experimental workflow for comparative transcriptome

analysis.
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Caption: Signaling pathways affected by pyraclostrobin in tomato.
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Caption: Generalized workflow for transcriptome analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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